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Introduction
Spidoxamat is a novel insecticide belonging to the ketoenol class of chemistry, developed by

Bayer CropScience.[1] It is classified as a Group 23 insecticide by the Insecticide Resistance

Action Committee (IRAC), targeting the enzyme Acetyl-CoA Carboxylase (ACCase).[2] By

inhibiting ACCase, Spidoxamat disrupts the biosynthesis of lipids in target pests, which is

crucial for their growth, development, and energy metabolism.[1][3] This mode of action makes

it an effective tool for managing a narrow spectrum of piercing-sucking insect pests and mites.

[2][3] Spidoxamat is suitable for both foliar and soil applications and has shown a favorable

safety profile for many beneficial insects, making it a valuable component of Integrated Pest

Management (IPM) programs.[2]

This document provides detailed application notes and protocols for the foliar application of

Spidoxamat, intended for use by researchers, scientists, and drug development professionals.

Data Presentation
Table 1: Target Pests and Efficacy of Spidoxamat (Foliar
Application)
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Target Pest Crop
Application
Rate (Active
Ingredient)

Efficacy Data Source

Aphids (Aphis

gossypii)
Cotton

Information not

available

Information not

available

Whiteflies

(Bemisia tabaci)

Tomato

(Greenhouse)

0.1784 lb ai/acre

(~200 g ai/ha)

Information not

available
[4]

Hop Aphids,

Two-Spotted

Spider Mites,

Leafhoppers

Hops
0.156 lb ai/acre

(~175 g ai/ha)

Information not

available

Thrips, Mites Roses

Spidoxamat 36

g/L + Abamectin

18 g/L OD

formulation

Bioefficacy trials

ongoing

Note: Specific quantitative efficacy data such as mortality rates and LC50/LD50 values are not

yet widely available in public literature. The information provided is based on available field trial

protocols.

Table 2: Physical and Chemical Properties of
Spidoxamat

Property Value

Chemical Formula C₁₉H₂₂ClNO₄

Molecular Weight 363.8 g/mol

CAS Number 907187-07-9

Chemical Class Tetramic Acid Derivative (Ketoenol)

Mode of Action Acetyl-CoA Carboxylase (ACCase) inhibitor
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Protocol 1: General Efficacy Assessment of Spidoxamat
against Sucking Pests in Field Trials
Objective: To evaluate the efficacy of foliar-applied Spidoxamat for the control of a target

sucking pest (e.g., aphids, whiteflies) on a selected crop.

Materials:

Spidoxamat formulation (e.g., 75% Soluble Granule - SG)

Test crop plants

Pressurized backpack sprayer or similar application equipment

Water

Adjuvant (if recommended by the formulation label)

Personal Protective Equipment (PPE)

Data collection tools (e.g., hand lens, counters, data sheets)

Methodology:

Experimental Design:

Establish a randomized complete block design with a minimum of four replications.

Include an untreated control and a positive control (a standard commercial insecticide) for

comparison.

Plot size should be adequate to minimize spray drift between plots and allow for

representative sampling.

Treatment Application:

Calibrate the sprayer to deliver a precise volume of spray solution per unit area. A spray

volume of >80 gallons per acre can be used as a starting point, but should be adjusted
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based on crop size and canopy density to ensure thorough coverage.

Prepare the spray solution by accurately measuring the required amount of Spidoxamat
formulation and mixing it with the specified volume of water. If an adjuvant is used, add it

to the tank as per the manufacturer's instructions.

Apply the treatments to the foliage of the test plants, ensuring uniform coverage of all plant

surfaces, including the undersides of leaves where many sucking pests reside.

Data Collection:

Conduct pre-treatment counts of the target pest population (adults, nymphs, and/or eggs)

on a representative number of leaves or plants per plot.

Perform post-treatment counts at set intervals (e.g., 3, 7, and 14 days after application) to

assess the reduction in the pest population.

Record any signs of phytotoxicity on the treated plants at each assessment interval.

Data Analysis:

Calculate the percentage of pest mortality or population reduction for each treatment

relative to the untreated control.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatments.

Protocol 2: Laboratory Bioassay to Determine the LC50
of Spidoxamat
Objective: To determine the median lethal concentration (LC50) of Spidoxamat for a specific

target pest.

Materials:

Technical grade Spidoxamat

Solvent (e.g., acetone)
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Distilled water

Surfactant

Leaf discs from the host plant of the target pest

Petri dishes or similar bioassay arenas

Target pest population (uniform age/stage)

Micropipettes

Spray tower or leaf-dip apparatus

Methodology:

Preparation of Test Solutions:

Prepare a stock solution of Spidoxamat in the chosen solvent.

Create a series of serial dilutions from the stock solution to obtain a range of

concentrations. A preliminary range-finding test may be necessary to determine the

appropriate concentration range.

Include a control solution containing only the solvent and surfactant in water.

Treatment Application:

Leaf-dip method: Dip leaf discs into each test solution for a standardized period (e.g., 10

seconds) and allow them to air dry.

Spray tower method: Place leaf discs in the spray tower and apply a uniform deposit of

each test solution.

Pest Infestation:

Place the treated leaf discs in the bioassay arenas.
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Introduce a known number of target pests (e.g., 20-30 adult whiteflies or aphids) into each

arena.

Incubation and Assessment:

Maintain the bioassay arenas under controlled environmental conditions (temperature,

humidity, and photoperiod).

Assess pest mortality at regular intervals (e.g., 24, 48, and 72 hours after infestation).

Pests that are unable to move when prodded with a fine brush are considered dead.

Data Analysis:

Correct the mortality data for control mortality using Abbott's formula.

Perform probit analysis to calculate the LC50 value and its 95% confidence limits.

Mandatory Visualizations
Caption: Mechanism of action of Spidoxamat on the fatty acid biosynthesis pathway.

Caption: General workflow for foliar application of Spidoxamat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spidoxamat Application Protocols for Foliar Treatment:
A Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6598133#spidoxamat-application-protocols-for-foliar-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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